2-(6-cyano-2,2-dimethyl-2H-1-benzopyran-4-yl)pyridine N-oxide

• CAS RN: 120280-37-7
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 2,2-dimethyl-4-(1-oxidopyridin-1-ium-2-yl)chromene-6-carbonitrile
• InChI: InChI=1S/C17H14N2O2/c1-17(2)10-14(15-5-3-4-8-19(15)20)13-9-12(11-18)6-7-16(13)21-17/h3-10H,1-2H3
• InChI Key: PQVILGHAVGQHRP-UHFFFAOYSA-N
• SMILES: CC1(C=C(C2=C(O1)C=CC(=C2)C#N)C3=CC=CC=[N+]3[O-])C
• synonyms: 2-(6-cyano-2,2-dimethyl-2H-1-benzopyran-4-yl)pyridine-1-oxide; Ro 31-6930; Ro-31-6930

Description

This compound has garnered significant interest due to its ability to modulate potassium channels, which play a crucial role in various physiological processes, including cardiac and smooth muscle function .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RO-31-6930 involves the coupling of appropriate enol triflates and pyridine (tributyl) tin using palladium (0) as a mediator . This method has been optimized to address issues related to side product formation, such as benzopyran and benzofuran, by fine-tuning the concentration of the reaction mixture .

Industrial Production Methods

While specific industrial production methods for RO-31-6930 are not extensively documented, the efficient synthesis route involving palladium-mediated coupling suggests potential scalability for industrial applications .

Chemical Reactions Analysis

Types of Reactions

RO-31-6930 primarily undergoes substitution reactions due to the presence of reactive functional groups such as the cyano and pyridine moieties .

Common Reagents and Conditions

Common reagents used in the synthesis and reactions of RO-31-6930 include enol triflates, pyridine (tributyl) tin, and palladium (0) catalysts . The reaction conditions typically involve controlled temperatures and concentrations to optimize yield and minimize side products .

Major Products Formed

The major product formed from the synthesis of RO-31-6930 is the desired potassium channel activator itself. Side products such as benzopyran and benzofuran can be minimized through careful control of reaction conditions .

Scientific Research Applications

Chemistry: As a model compound for studying potassium channel activation and its effects on cellular processes.

Biology: Investigated for its role in modulating potassium channels in different cell types, including cardiac and smooth muscle cells.

Medicine: Explored for its potential therapeutic applications in conditions such as asthma, heart failure, and hypertension due to its ability to modulate potassium channels and exert cardioprotective effects.

Industry: Potential applications in the development of new pharmaceuticals targeting potassium channels.

Mechanism of Action

RO-31-6930 exerts its effects by acting as a potassium channel agonist. It specifically targets ATP-sensitive potassium channels, leading to the opening of these channels and subsequent hyperpolarization of the cell membrane . This action reduces the excitability of the cell, which can have various physiological effects, such as relaxation of smooth muscle and protection against cardiac arrhythmias .

Comparison with Similar Compounds

Similar Compounds

Cromakalim: Another potassium channel opener with similar bronchodilator properties.

Salbutamol: A beta-adrenergic agonist with bronchodilator effects, often compared with potassium channel openers for its efficacy.

Theophylline: A methylxanthine derivative with bronchodilator properties, though less potent than RO-31-6930.

Uniqueness

RO-31-6930 is unique in its potent activation of potassium channels at relatively low concentrations, making it a valuable compound for both research and potential therapeutic applications .

Synthesis routes and methods

Procedure details

406 mg of m-chloroperbenzoic acid were added to a solution of 524 mg of 2,2-dimethyl-4-(2-pyridyl)-2H-1-benzopyran-6-carbonitrile in 15 ml of dichloromethane at room temperature. After stirring at room temperature for 17 hours the solution was washed with sodium bicarbonate solution. The organic phase was dried over sodium sulphate and evaporated. The residue was chromatographed on silica gel using methanol/ethyl acetate (1:4) for the elution. There were obtained 240 mg of 2-(6-cyano-2,2-dimethyl-2H1-benzopyran-4-yl)pyridine N-oxide of melting point 187°-189° C. after recrystallization from ethyl acetate.